992-65-4

Erythromycin, anhydro-, N-oxide

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• CAS RN:
• 992-65-4

• Formula:
• C37H67NO14

• InChI:
• InChI=1S/C37H67NO14/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(52-34-28(40)24(38(11,12)46)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-36(9,47-13)31(42)23(7)49-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1

• InChIKey:
• LUIPOVCSQJTWHA-RWJQBGPGSA-N

• Erythromycin A N-oxide is a potential impurity found in commercial preparations of erythromycin. Erythromycin is a macrolide antibiotic that inhibits bacterial protein synthesis by targeting the 50S ribosomal subunit, blocking the progression of nascent polypeptide chains. It is effective against a host of bacterial genera, including Streptococcus, Staphylococcus, and Haemophilus (MIC90s = 0.015-2.0 mg/l). Erythromycin is known to potently inhibit the cytochrome P450 isoform CYP3A4, which can affect the metabolism of numerous clinically relevant medications. Erythromycin A N-oxide is also a precursor in the synthesis of clarithromycin.
  Erythromycin, anhydro-, N-oxide is a natural product found in Saccharopolyspora erythraea with data available.
  

4-Bromo-2-difluoromethyl-1-ethoxybenzene

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• CAS RN:
• 2167992-65-4

• Formula:
• C9H9BrF2O

• InChI:
• InChI=1S/C9H9BrF2O/c1-2-13-8-4-3-6(10)5-7(8)9(11)12/h3-5,9H,2H2,1H3

• InChIKey:
• ICFZUIJAPOTICV-UHFFFAOYSA-N

• 4-Bromo-2-difluoromethyl-1-ethoxybenzene is a useful research compound. Its molecular formula is C9H9BrF2O and its molecular weight is 251.07 g/mol. The purity is usually 95%.